Cas no 1214386-97-6 (Ethyl 3-bromo-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-bromo-4-(trifluoromethyl)benzoate
• CAS No: 1214386-97-6
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD14698179
• CID: 1038724
• PubChem ID: 46311284
• Update Time: 2025-04-20

Ethyl 3-bromo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(trifluoromethyl)benzoate
• ETHYL 3-BROMO-4-TRIFLUOROMETHYLBENZOATE
• CL9020
• 3890AA
• AK100308
• AX8241263
• ST24024893
• Benzoic acid, 3-bromo-4-(trifluoromethyl)-, ethyl ester
• DB-254693
• DTXSID80673256
• DS-3504
• Ethyl3-bromo-4-(trifluoromethyl)benzoate
• MFCD14698179
• A891688
• 1214386-97-6
• CS-0151791
• AKOS016002379

• MDL： MFCD14698179
• Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： WFSHWYNATMAQHP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters